3-(Aminomethyl)-4-fluorobenzoic acid
Overview
Description
3-(Aminomethyl)-4-fluorobenzoic acid is a synthetic compound that belongs to the family of amino acids. It is an organic compound with a molecular formula of C8H9NO2 . It has a wide range of applications in scientific research and laboratory experiments. It is used as a reagent for the synthesis of other compounds, as a buffer, and as a chelating agent.
Synthesis Analysis
The synthesis pathway for 3-(Aminomethyl)-4-fluorobenzoic acid involves the reaction of two starting materials, glycine and formaldehyde, followed by a series of chemical transformations to yield the final product . The reaction begins with the conversion of diethyl acetamidomalonate into an enolate ion by treatment with base, followed by S N 2 alkylation with a primary alkyl halide .Chemical Reactions Analysis
3-(Aminomethyl)-4-fluorobenzoic acid can act as an acid and base due to their dipolar i.e. zwitter ion nature . The chemical reactions of amino acids are important for identification and analysis of amino acids in protein and for identification of amino acid sequences in protein .Physical And Chemical Properties Analysis
Amino acids have high melting point (200-300) o C due to ionic property . Solubility of amino acids depends upon polarity, iso-electric point, nature of solvent (pH) and temperature . Amino acids are soluble in water and ethanol (i.e. polar solvent) and insoluble in non-polar solvent like benzene, ether etc .Safety and Hazards
Mechanism of Action
Target of Action
It is structurally similar to aminomethylbenzoic acid , which may be useful as an antifibrinolytic agent . Antifibrinolytic agents work by inhibiting the breakdown of fibrin, a protein that forms a mesh-like structure to hold blood clots together.
Mode of Action
Based on its structural similarity to aminomethylbenzoic acid, it may interact with its targets to inhibit the breakdown of fibrin, thereby promoting blood clotting .
Biochemical Pathways
It is known that amino acids and their derivatives can play crucial roles in various biochemical pathways, including those involved in protein synthesis and metabolism .
Result of Action
Based on its potential antifibrinolytic activity, it may promote blood clotting by preventing the breakdown of fibrin .
properties
IUPAC Name |
3-(aminomethyl)-4-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO2/c9-7-2-1-5(8(11)12)3-6(7)4-10/h1-3H,4,10H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXJDSJQIURHDJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)CN)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Aminomethyl)-4-fluorobenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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